BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Solubility of Hydrogen
in Dibenzyltoluene

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2,3-Dibenzyltoluene

Cat. No.: B1364162

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of hydrogen in
dibenzyltoluene, a prominent Liquid Organic Hydrogen Carrier (LOHC). While this document
focuses on the isomeric mixture of dibenzyltoluene, commercially known as Marlotherm SH,
the principles and methodologies described are fundamental for understanding the specific
behavior of isomers like 2,3-dibenzyltoluene. The information presented is curated for
professionals in research and development who require a deep understanding of hydrogen
storage and interaction with organic carriers.

Data Summary: Hydrogen Solubility in
Dibenzyltoluene

Direct quantitative data for the 2,3-dibenzyltoluene isomer is not readily available in public
literature. The data presented here pertains to the isomeric mixture of dibenzyltoluene (HO-
DBT). Experimental studies show that hydrogen solubility is a function of both temperature and
pressure.

Table 1: Key Factors Influencing Hydrogen Solubility in Dibenzyltoluene (Isomeric Mixture)
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Parameter Observation Significance
Solubility generally increases Affects the thermodynamics of
Temperature o , _ _
with increasing temperature. the dissolution process.
o ) Higher partial pressure of
Solubility increases with ) )
Pressure hydrogen drives more gas into

increasing pressure.[1]

the liquid phase.

Degree of Hydrogenation

Solubility in hydrogenated
forms (e.g., perhydro-
dibenzyltoluene, H18-DBT) is
higher than in the
dehydrogenated form (HO-
DBT).[1]

The molecular structure of the
carrier influences its capacity
to physically dissolve

hydrogen.

Carrier System

Dibenzyltoluene has a
hydrogen storage capacity of
6.2 wt%.

This is a key metric for its
application as a Liquid Organic
Hydrogen Catrrier.

Experimental Protocols

The primary method cited for determining the solubility of hydrogen in liquid organic hydrogen

carriers like dibenzyltoluene is the isochoric saturation method. This technique is designed to

measure the amount of gas that dissolves in a liquid solvent at constant volume.

Isochoric Saturation Method Protocol

1. Objective: To determine the physical solubility of hydrogen gas in a liquid sample

(dibenzyltoluene) at various temperatures and pressures.

2. Apparatus:

and temperature sensors.

A gas supply system for high-purity hydrogen.

A vacuum pump for evacuating the system.

A high-pressure view cell or autoclave of known, constant volume, equipped with pressure
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A stirring mechanism (e.g., magnetic stirrer) to ensure equilibrium is reached.

A temperature control system (e.g., heating jacket or oil bath).

w

. Materials:

Degassed dibenzyltoluene sample.

High-purity hydrogen gas.

4. Procedure: i. Sample Preparation: A precise, known amount of the liquid dibenzyltoluene
sample is introduced into the pressure cell. The sample must be thoroughly degassed
beforehand to remove any dissolved air or other gases. ii. System Evacuation: The entire
apparatus, including the volume above the liquid, is evacuated using a vacuum pump to
remove residual air. iii. Initial State Measurement: The initial temperature (T1) and pressure
(P1, which should be close to zero after evacuation) of the sealed cell are recorded. iv. Gas
Injection: A known amount of hydrogen gas is injected into the cell. The new temperature (T2)
and pressure (P2) are recorded. v. Equilibration: The mixture is stirred continuously at a
constant temperature to facilitate the dissolution of hydrogen into the liquid phase. The system
is allowed to reach thermodynamic equilibrium, which is indicated by a stable pressure reading
over time. vi. Equilibrium State Measurement: Once equilibrium is achieved, the final
temperature (T_eq) and pressure (P_eq) are precisely measured. vii. Calculation: The amount
of dissolved hydrogen is calculated by performing a mass balance. The total amount of injected
hydrogen is known. The amount of hydrogen remaining in the gas phase (headspace) is
calculated using the known headspace volume, the equilibrium temperature and pressure, and
a suitable equation of state for hydrogen. The difference between the total injected hydrogen
and the hydrogen in the gas phase gives the amount of hydrogen dissolved in the liquid.

5. Data Correlation: The experiment is repeated at various temperatures and pressures to
determine the solubility as a function of these parameters. The resulting data can be used to
calculate Henry's Law constants.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the isochoric saturation method for
measuring hydrogen solubility.
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Caption: Experimental workflow for determining hydrogen solubility via the isochoric saturation
method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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